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Compound of Interest

Compound Name: Rivipansel

Cat. No.: B610495

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rivipansel (GMI-1070) is a glycomimetic, pan-selectin antagonist with potent activity against
E-selectin.[1][2] It is investigated for its therapeutic potential in conditions involving vaso-
occlusion, such as sickle cell disease.[1][3] Rivipansel functions by inhibiting the interaction
between selectins on the vascular endothelium and their ligands on leukocytes, thereby
preventing cell adhesion and the subsequent inflammatory cascade.[1] Accurate and
reproducible in vitro experimental results are contingent on the proper solubilization and
handling of this compound. These application notes provide detailed protocols for the
solubilization of Rivipansel for use in a variety of in vitro assays.

Physicochemical and Solubility Data

Proper preparation of Rivipansel for in vitro experiments begins with an understanding of its
physical and chemical properties. The following table summarizes key data for Rivipansel and
its sodium salt.
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Property Value Source
Rivipansel (Free Acid)

Molecular Formula CssH74N6031S3 PubChem
Molecular Weight 1447.4 g/mol PubChem
Rivipansel Sodium

Water Solubility 2.2 mg/mL DrugBank

In Vitro Activity

E-selectin ICso 3.4 uM Blood Journal
P-selectin ICso 423 uM DC Chemicals
L-selectin ICso 337 uM DC Chemicals

Experimental Protocols

The following protocols provide a step-by-step guide for the preparation of Rivipansel

solutions for in vitro use. The use of Rivipansel sodium is recommended for aqueous

solutions, while the free acid form is often more suitable for dissolution in organic solvents like

DMSO.

Protocol 1: Preparation of a 10 mM Stock Solution in

DMSO

Dimethyl sulfoxide (DMSO) is a common solvent for preparing high-concentration stock

solutions of organic molecules for in vitro studies.
Materials:

e Rivipansel (free acid)

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b610495?utm_src=pdf-body
https://www.benchchem.com/product/b610495?utm_src=pdf-body
https://www.benchchem.com/product/b610495?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e \ortex mixer
o Calibrated pipettes
Procedure:

o Weighing the Compound: Accurately weigh the desired amount of Rivipansel powder. For a
10 mM stock solution, this will be approximately 1.45 mg per 100 uL of DMSO.

» Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
Rivipansel powder.

» Vortexing: Vortex the solution thoroughly for several minutes to ensure complete dissolution.
Gentle warming in a 37°C water bath can aid in solubilization if necessary.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the aliquots at -20°C or -80°C for long-term storage. A product datasheet
suggests that a DMSO solution can be stored for up to two weeks at 4°C and for six months
at -80°C.

Protocol 2: Preparation of Aqueous Working Solutions
from DMSO Stock

For most in vitro cell-based assays, the final concentration of DMSO should be kept low
(typically below 0.5%) to avoid solvent-induced cytotoxicity.

Materials:

10 mM Rivipansel stock solution in DMSO

Sterile Phosphate-Buffered Saline (PBS) or cell culture medium

Sterile dilution tubes

Vortex mixer

Procedure:
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o Serial Dilution: Perform serial dilutions of the 10 mM DMSO stock solution with your aqueous
buffer of choice (e.g., PBS or cell culture medium) to achieve the desired final concentrations
for your experiment.

» Vortexing: Gently vortex the diluted solutions to ensure homogeneity.

e Final DMSO Concentration: Calculate the final percentage of DMSO in your working
solutions and include a vehicle control (containing the same final concentration of DMSO) in
your experiments.

e Use in Assays: Use the freshly prepared aqueous working solutions in your in vitro assays. It
is recommended to prepare these solutions on the day of the experiment.
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Caption: Workflow for preparing Rivipansel solutions.
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Caption: Rivipansel inhibits E-selectin mediated leukocyte adhesion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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